5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone

• IUPAC Name: 8-methyl-N-[(E)-(5-nitrofuran-2-yl)methylideneamino]-5H-[1,2,4]triazino[5,6-b]indol-3-amine
• InChI: InChI=1S/C15H11N7O3/c1-8-2-4-11-10(6-8)13-14(17-11)18-15(21-19-13)20-16-7-9-3-5-12(25-9)22(23)24/h2-7H,1H3,(H2,17,18,20,21)/b16-7+
• InChI Key: SKPPJCVVQXEGJI-FRKPEAEDSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)NC3=C2N=NC(=N3)NN=CC4=CC=C(O4)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC2=C(C=C1)NC3=C2N=NC(=N3)N/N=C/C4=CC=C(O4)[N+](=O)[O-]
• Molecular Formula: C15H11N7O3
• Molecular Weight: 337.29 g/mol

Description

5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is a chemical compound that has recently gained attention in scientific research. This compound has been synthesized using various methods, and its potential applications in scientific research have been explored.

Mechanism of Action

The mechanism of action of 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is not fully understood. However, studies have suggested that the compound may act by inhibiting various signaling pathways involved in inflammation and cancer growth. Additionally, 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to induce apoptosis in cancer cells, which may contribute to its anticancer properties.
Biochemical and Physiological Effects
Studies have shown that 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has various biochemical and physiological effects. The compound has been shown to reduce inflammation and oxidative stress, which may be beneficial in the treatment of inflammatory diseases. Additionally, 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to inhibit the growth of cancer cells, suggesting that it may have potential as a cancer therapy.

Advantages and Limitations for Lab Experiments

One advantage of using 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone in lab experiments is its potential as a cancer therapy. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further study. Additionally, 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been shown to reduce inflammation and oxidative stress, which may be beneficial in the study of inflammatory diseases.
One limitation of using 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone in lab experiments is its potential toxicity. Studies have shown that the compound may be toxic at high concentrations, suggesting that caution should be taken when using it in lab experiments.

Future Directions

There are several future directions for the study of 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone. One potential direction is the further study of its anticancer properties. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for cancer therapy. Additionally, further study of the compound's anti-inflammatory and antioxidant properties may lead to its use in the treatment of inflammatory diseases.
Another future direction is the study of the compound's mechanism of action. While the mechanism of action of 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is not fully understood, further study may lead to a better understanding of its potential applications in scientific research.
Conclusion
In conclusion, 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone is a chemical compound that has potential applications in scientific research. It has been synthesized using various methods, and its potential as a cancer therapy and treatment for inflammatory diseases has been explored. While caution should be taken when using the compound in lab experiments, further study of its properties and mechanism of action may lead to its use in scientific research.

Synthesis Methods

The synthesis of 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been achieved using various methods. One of the most commonly used methods involves the reaction of 5-nitro-2-furaldehyde with hydrazine hydrate in the presence of a catalyst such as acetic acid or sulfuric acid. The resulting product is then treated with 8-methyl-5H-[1,2,4]triazino[5,6-b]indole to obtain the final compound.

Scientific Research Applications

5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has shown potential applications in scientific research. It has been studied for its anti-inflammatory, antioxidant, and anticancer properties. The compound has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a potential candidate for cancer therapy. Additionally, 5-nitro-2-furaldehyde (8-methyl-5H-[1,2,4]triazino[5,6-b]indol-3-yl)hydrazone has been studied for its ability to reduce inflammation and oxidative stress, suggesting that it may have applications in the treatment of inflammatory diseases.